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Compound of Interest

Compound Name: (2R,3S)-Emricasan

Cat. No.: B15565875 Get Quote

This document provides comprehensive safety and logistical information for the proper

handling and disposal of (2R,3S)-Emricasan, a potent, irreversible pan-caspase inhibitor. The

following procedures are intended for researchers, scientists, and professionals in drug

development to ensure safe laboratory practices and environmental protection.

Understanding the Compound: Key Data
(2R,3S)-Emricasan, also known as IDN-6556 or PF-03491390, is an orally active caspase

inhibitor that has been investigated for its role in reducing apoptosis and inflammation.[1] Below

is a summary of its key properties.

Data Presentation: Properties of (2R,3S)-Emricasan
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Property Value Citations

Chemical Name

N-[2-(1,1-

Dimethylethyl)phenyl]-2-

oxoglycyl-N-[(1S)-1-

(carboxymethyl)-2-oxo-3-

(2,3,5,6-

tetrafluorophenoxy)propyl]-L-

alaninamide

[2]

Molecular Formula C₂₆H₂₇F₄N₃O₇ [3][4]

Molecular Weight 569.51 g/mol [4]

CAS Number 254750-02-2 [1][3]

Appearance White to off-white solid [1][3]

Solubility

Soluble in DMSO (to 100

mg/mL or 100 mM) and

ethanol (to 50 mM or >28.48

mg/mL).

[2][3]

Storage
Store as a solid at -20°C. In

solvent, store at -80°C.
[3]

Toxicity Data (LD50) Not available. [5]

Carcinogenicity

A 26-week study in Tg.rasH2

mice showed no evidence of

carcinogenic effect.

[6]

Environmental Fate

Data on persistence,

degradability, and

bioaccumulation are not

available.

Procedural Guidance: Safe Handling and Disposal
Adherence to proper procedures is critical when working with and disposing of (2R,3S)-
Emricasan. The following steps are based on general best practices for handling potent
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research chemicals.

Experimental Protocols: Standard Operating Procedures

2.1. Personal Protective Equipment (PPE)

Before handling (2R,3S)-Emricasan, all personnel must be equipped with the following

standard laboratory PPE:

Eye Protection: Safety goggles with side-shields.

Hand Protection: Chemical-resistant protective gloves (e.g., nitrile). Gloves must be

inspected before use and disposed of properly after handling.

Body Protection: A laboratory coat or impervious clothing.

Respiratory Protection: If working with the solid form where dust may be generated, use a

suitable respirator in a well-ventilated area or fume hood.

2.2. Spill and Exposure Procedures

In the event of a spill or exposure, immediate action is required:

Skin Contact: Immediately wash the affected area with plenty of soap and water. Remove

contaminated clothing and wash it before reuse.

Eye Contact: Immediately flush eyes with large amounts of water for at least 15 minutes,

lifting the upper and lower eyelids. Seek immediate medical attention.

Inhalation: Move the individual to fresh air. If breathing is difficult, provide respiratory support.

Seek medical attention.

Ingestion: Do NOT induce vomiting. Wash out the mouth with water and seek immediate

medical attention.

Spill Cleanup: For small spills, absorb the material with an inert, non-combustible absorbent

(e.g., diatomite, universal binders). Decontaminate the surface by scrubbing with alcohol.
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Collect all contaminated materials into a sealed, properly labeled container for hazardous

waste disposal. Ensure the area is well-ventilated.

2.3. Disposal Procedures

The disposal of (2R,3S)-Emricasan and its contaminated materials must be treated as

hazardous chemical waste.

Unused Product:

Keep the compound in its original, tightly sealed container.

Do not mix with other waste streams.

Label the container clearly as "Hazardous Waste" and include the chemical name: "

(2R,3S)-Emricasan".

Arrange for disposal through a licensed hazardous waste disposal contractor, in

accordance with all applicable federal, state, and local regulations.

Contaminated Materials:

All disposable labware (e.g., pipette tips, tubes, gloves) that has come into contact with

(2R,3S)-Emricasan must be collected in a dedicated, sealed, and clearly labeled

hazardous waste container.

Rinse empty chemical containers thoroughly. The first rinse should be collected and

disposed of as hazardous waste. For highly potent compounds, collecting the first three

rinses is recommended.

Dispose of the collected waste through your institution's environmental health and safety

(EHS) office or a certified waste disposal service.

Important Note:NEVER dispose of (2R,3S)-Emricasan down the drain or in the regular trash.

Due to the lack of environmental fate data, it is crucial to prevent its release into the

environment.
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Mandatory Visualization
The following diagrams illustrate the mechanism of action of Emricasan and the recommended

workflow for its safe handling and disposal.
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Caption: Mechanism of action of (2R,3S)-Emricasan as a pan-caspase inhibitor.
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Safe Handling Waste Generation

Disposal Protocol
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Caption: Recommended workflow for the safe handling and disposal of (2R,3S)-Emricasan.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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